Cas no 2098010-69-4 (1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol)

• Product Name: 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol
• CAS No: 2098010-69-4
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 5046511
• Update Time: 2025-10-31

1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylbut-2-yn-1-yl)cyclopentan-1-ol
• 1-(4-phenylbut-2-ynyl)cyclopentan-1-ol
• 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol

• Inchi： 1S/C15H18O/c16-15(12-6-7-13-15)11-5-4-10-14-8-2-1-3-9-14/h1-3,8-9,16H,6-7,10-13H2
• InChI Key： LKBMOYDOBNVUIR-UHFFFAOYSA-N
• SMILES： OC1(CC#CCC2C=CC=CC=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol

Introduction to 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol (CAS No. 2098010-69-4)

1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol, a compound with the CAS number 2098010-69-4, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its cyclopentane ring and a phenylbutynyl substituent, which confer it distinct physical and chemical properties.

The molecular formula of 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol is C₁₅H₁₆O, and its molecular weight is approximately 208.3 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 75°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of medicinal chemistry, 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol has been explored for its potential therapeutic applications. Recent studies have shown that this compound possesses interesting biological activities, including anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the phenylbutynyl moiety, which can interact with various biological targets such as enzymes and receptors.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory effects of 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 1-(4-Phenylbut-2-yn-1-yl)cyclopentan-1-ol could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 1-(4-Phenylbut-2-yinl)cyclopentan-l-oI has also been studied for its potential use in materials science. The unique combination of its cyclopentane ring and phenylbutynyl substituent makes it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of conductive polymers with enhanced mechanical strength and thermal stability.

The synthetic route to 1-(4-Pheanylbut-yinl)cyclopentan-l-oI involves several well-established organic reactions. One common method involves the reaction of 4-bromobut-l-yne with cyclopentanone in the presence of a base such as potassium tert-butoxide, followed by reduction with sodium borohydride to form the alcohol. This synthetic pathway is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, while 1-(4-Pheanylbut-yinl)cyclopentan-l-oI is not classified as a hazardous substance under current regulations, it should still be handled with care in a well-controlled laboratory environment. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation.

To summarize, 1-(4-Pheanylbut-yinl)cyclopentan-l-oI (CAS No. 2098010–69–4) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable biological activities and material properties, making it an exciting subject for further research and development.